1-(2,3-Dichlorophenyl)biguanide hydrochloride
Overview
Description
1-(2,3-Dichlorophenyl)biguanide hydrochloride is a chemical compound with potential applications in various fields, including antimicrobial activity. The structure and properties of biguanides make them of interest for study in the context of their interactions with biological systems and materials.
Synthesis Analysis
The synthesis of biguanide derivatives, including those with chlorophenyl groups, often involves the reaction of appropriate chlorophenylamines with dicyandiamide or similar precursors in acidic conditions. For example, one study describes the optimization of synthetic conditions for producing 1-(p-carboxyphenyl)biguanide hydrochloride, which might share some synthesis pathways with this compound (Jin Shao-di & Yao Cheng, 2010).
Molecular Structure Analysis
The molecular structure of biguanide derivatives has been explored through various spectroscopic techniques, including X-ray diffraction and NMR spectroscopy. For instance, the crystal structure of 1-(p-chlorophenyl)-5-isopropylbiguanide hydrochloride has been determined, revealing a U-shaped organic cation coordinated to chloride anion, which may provide insights into the structure of this compound (C. Brown, 1967).
Chemical Reactions and Properties
Biguanides, including this compound, participate in various chemical reactions due to their functional groups. These reactions include binding to biomolecules, which can be analyzed through spectroscopy. For example, the characterization of biguanides by 15N NMR spectroscopy has provided insights into their structure and potential reactions (B. Clement & U. Girreser, 1999).
Physical Properties Analysis
The physical properties of biguanide derivatives, such as solubility, phase behavior, and interactions with materials like cellulose, have been studied to understand their applications better. Research on the sorption of chlorhexidine (a biguanide) on cellulose, examining mechanisms of binding and molecular recognition, offers insights into the physical interactions of biguanides (R. Blackburn et al., 2007).
Chemical Properties Analysis
The chemical properties of biguanides, including their biocidal activity and reactivity towards various substrates, have been explored through studies on their synthesis, characterization, and applications. The physicochemical properties and analytical methods of determination for biguanides highlight their strong primary dissociation constant and weaker second dissociation constant, which are crucial for understanding their chemical behavior (E. Prugnard & M. Noel, 1996).
Scientific Research Applications
Microparticulate and Nanoparticulate Drug Delivery Systems
Research has explored the development of microparticulate and nanoparticulate drug delivery systems for metformin hydrochloride, a biguanide derivative. These advanced drug delivery systems aim to improve the bioavailability of metformin, reduce dosing frequency, decrease gastrointestinal side effects, and enhance its use in cancer treatment. This approach is indicative of the broader applications of biguanide derivatives in enhancing drug delivery mechanisms for various medical treatments (Çetin & Sahin, 2016).
Environmental Impact Assessments
Another significant area of research involves the environmental impact of chlorophenols, a class of compounds to which 1-(2,3-Dichlorophenyl)biguanide hydrochloride is closely related. Studies have evaluated the toxic effects of chlorophenols on aquatic and mammalian life, highlighting the moderate toxicity to fish upon long-term exposure and the importance of understanding these compounds' persistence and bioaccumulation potential in environmental health (Krijgsheld & Gen, 1986).
Antimicrobial Applications
The use of biguanide derivatives, including chlorhexidine (a compound structurally similar to this compound), as antiseptic agents has been extensively studied. These compounds exhibit broad-spectrum antimicrobial activity, crucial for hand hygiene and skin decolonization in preventing healthcare-associated infections. Research into the mechanisms of reduced susceptibility to chlorhexidine among staphylococci sheds light on the challenges and considerations in using biguanide derivatives as antimicrobial agents (Horner, Mawer, & Wilcox, 2012).
Safety and Hazards
properties
IUPAC Name |
1-(diaminomethylidene)-2-(2,3-dichlorophenyl)guanidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2N5.ClH/c9-4-2-1-3-5(6(4)10)14-8(13)15-7(11)12;/h1-3H,(H6,11,12,13,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDFLJHHCXSVSNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)N=C(N)N=C(N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Cl3N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50369634 |
Source
|
| Record name | 1-(2,3-Dichlorophenyl)biguanide hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50369634 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
175205-08-0 |
Source
|
| Record name | Imidodicarbonimidic diamide, N-(2,3-dichlorophenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175205-08-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2,3-Dichlorophenyl)biguanide hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50369634 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2,3-Dichlorophenyl)biguanide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chloropyrido[3,4-d]pyridazine](/img/structure/B62802.png)
![3H-Cyclopent[c]isoxazole,3a,4,5,6-tetrahydro-6-(1-methylethyl)-,cis-(9CI)](/img/structure/B62804.png)
![[2-Ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate](/img/structure/B62809.png)
![2-(Methylthio)oxazolo[4,5-b]pyridine](/img/structure/B62820.png)
![6-(Hydroxymethyl)-3-azabicyclo[3.2.0]hept-6-ene-2,4-dione](/img/structure/B62830.png)
![tert-butyl N-[(2S,3R)-3-hydroxy-4-[[(2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-[4-[2-(2-oxo-1,3-oxazolidin-3-yl)ethoxy]phenyl]butyl]amino]-1-phenylbutan-2-yl]carbamate](/img/structure/B62831.png)
